Cas no 110826-67-0 (Benzoic acid,2-[[[4-(1-hydroxy-1-methylethyl)-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl]oxy]methyl]-,exo- (9CI))

• Product Name: Benzoic acid,2-[[[4-(1-hydroxy-1-methylethyl)-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl]oxy]methyl]-,exo- (9CI)
• CAS No: 110826-67-0
• MF: C₁₈H₂₄O₅
• MW: 320.380166053772
• CID: 223377
• PubChem ID: 184284
• Update Time: 2025-04-19

Benzoic acid,2-[[[4-(1-hydroxy-1-methylethyl)-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl]oxy]methyl]-,exo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[[4-(1-hydroxy-1-methylethyl)-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl]oxy]methyl]-,exo- (9CI)
• 7-Oxabicyclo[2.2.1]heptane,benzoic acid deriv.
• 99765-60-3
• 110826-67-0
• DTXSID10911870
• 2-({[4-(2-HYDROXYPROPAN-2-YL)-1-METHYL-7-OXABICYCLO[2.2.1]HEPTAN-2-YL]OXY}METHYL)BENZOIC ACID
• Benzoic acid, 2-(((4-(1-hydroxy-1-methylethyl)-1-methyl-7-oxabicyclo(2.2.1)hept-2-yl)oxy)methyl)-, exo-

• Inchi： 1S/C18H24O5/c1-16(2,21)18-9-8-17(3,23-18)14(10-18)22-11-12-6-4-5-7-13(12)15(19)20/h4-7,14,21H,8-11H2,1-3H3,(H,19,20)
• InChI Key： HQJBFLRUMYGNNB-UHFFFAOYSA-N
• SMILES： O1C2(C)CCC1(C(C)(C)O)CC2OCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 320.16237386g/mol
• Monoisotopic Mass: 320.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76Ų